Cas no 400-38-4 (Isopropyl trifluoroacetate)

Isopropyl trifluoroacetate Properties

Names and Identifiers

• 1,1,1-TRIFLUOROISOPROPYL ACETATE
• ISOPROPYL TRIFLUOROACETATE
• TRIFLUOROACETIC ACID ISOPROPYL ESTER
• 1-methylethyltrifluoroacetate
• Acetic acid, trifluoro-, 1-methylethyl ester
• Trifluoroacetic acid 1-methylethyl ester
• propan-2-yl 2,2,2-trifluoroacetate
• Aceticacid, trifluoro-, 1-methylethyl ester (9CI)
• Acetic acid, trifluoro-, isopropylester (6CI,7CI,8CI)
• isopropyltrifluoroacetate
• iso-propyl trifluoroacetate
• Isopropyl 2,2,2-trifluoroacetate
• ASAXRKSDVDALDT-UHFFFAOYSA-N
• PubChem12590
• 1-methylethyl trifluoroacetate
• methylethyl 2,2,2-trifluoroacetate
• EBD91643
• 2537AE
• Tri
• propan-2-yl 2,2,2-tris(fluoranyl)ethanoate
• NS00030710
• FS-4011
• Q-102545
• MFCD00013566
• 2,2,2-trifluoroacetic acid propan-2-yl ester
• A824862
• Trifluoroacetic acid, isopropyl ester
• D92522
• FT-0627467
• Isopropyl 2,2,2-trifluoroethanoate
• DTXSID80193060
• SCHEMBL826905
• 400-38-4
• AKOS005064006
• AMY3618
• T1761
• CS-0154177
• EINECS 206-922-1
• Prop-2-yl trifluoroacetate
• DTXCID90115551
• DB-049513
• Isopropyl trifluoroacetate
• Trifluoroacetic Acid Isopropyl Ester
• +Expand

• MDL： MFCD00013566
• InChIKey： ASAXRKSDVDALDT-UHFFFAOYSA-N
• Inchi： 1S/C5H7F3O2/c1-3(2)10-4(9)5(6,7)8/h3H,1-2H3
• SMILES： FC(C(=O)OC([H])(C([H])([H])[H])C([H])([H])[H])(F)F
• BRN： 1764312

Computed Properties

• Exact Mass: 156.04000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 156.04
• Heavy Atom Count: 10
• Complexity: 127
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.50030
• PSA: 26.30000
• Refractive Index: 1.3165 (589.3 nm 24 ºC)
• Boiling Point: 73°C(lit.)
• Melting Point: <-78°C
• Flash Point: -8.9±0.0 ºC,
• Solubility: Slightly soluble (7.8 g/l) (25 º C),
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Moisture Sensitive
• Density: 1.077 g/cm3 (25 ºC)

Isopropyl trifluoroacetate Security Information

• Symbol: GHS02 GHS05
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16-S26-S27-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11
• Hazard Level：3
• Dangerous goods sign： Xi F C
• Hazardous Material transportation number：UN 2924 3/PG 2
• Hazard Statement： H225-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P235-P405-P501
• Prompt：dangerous
• PackingGroup：II
• Risk Phrases： R11: very flammable. R34: can cause burns. R36/37: irritating to eyes and respiratory tract.
• HazardClass：3

Isopropyl trifluoroacetate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

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